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These notes provide a comprehensive guide for researchers, scientists, and drug development
professionals on the use of Enhanced Hepatobiliary Iminodiacetic Acid (EHIDA) imaging, also
known as a HIDA scan or cholescintigraphy, for the detection and evaluation of suspected
biliary leaks.

Introduction

Hepatobiliary scintigraphy is a nuclear medicine imaging technique that provides functional
assessment of the liver, gallbladder, and biliary system.[1][2][3] The procedure utilizes a
radioactive tracer, typically Technetium-99m (Tc-99m) labeled to an iminodiacetic acid (IDA)
derivative such as mebrofenin, which is taken up by hepatocytes and excreted into the biliary
tree.[2] This allows for the dynamic visualization of bile flow from the liver to the small intestine.
[1][3] In the context of a suspected biliary leak, EHIDA imaging is a highly sensitive and
accurate diagnostic tool to identify the presence and location of bile extravasation.[3][4][5]

Principle of the Assay

The radiotracer, administered intravenously, binds to albumin in the bloodstream and is
transported to the liver.[2] Hepatocytes efficiently extract the tracer, which then follows the
same physiological pathway as bilirubin into the bile.[2] A gamma camera detects the gamma
rays emitted by the Tc-99m, allowing for real-time imaging of the tracer's movement through the
hepatobiliary system. A biliary leak is identified by the accumulation of the radiotracer outside of
the liver, gallbladder, bile ducts, or bowel.[3][5][6]
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Quantitative Data Summary

The following tables summarize key quantitative parameters for the EHIDA imaging protocol for
suspected biliary leaks.

Table 1. Radiopharmaceutical Dosages

. . . . Administered Activity
Patient Population Radiopharmaceutical
(Intravenous)

99mTc-mebrofenin or 99mTc- _
Adults _ _ 111-185 MBq (3-5 mCi)[6][7]
disofenin

Infants and Children 99mTc-mebrofenin (preferred) 1.8 MBqg/kg (0.05 mCi/kg)[7]

Minimum of 18.5 MBq (0.5

mCi)[7]

Neonates with Minimum of 37 MBq (1.0 mCi)
S . 99mTc-mebrofenin

Hyperbilirubinemia [7]

Note: Higher administered activity may be necessary in patients with hyperbilirubinemia.
Mebrofenin is preferred in cases of moderate to severe hepatic dysfunction due to its higher
hepatic extraction.[6][7]

Table 2: Imaging Acquisition Parameters

Parameter Specification

Gamma Camera Large-field-of-view

Collimator Low-energy, all-purpose or high-resolution[6][7]
Energy Window 15-20% centered at 140 keV[8]

Image Matrix 128 x 128[6][7]

Dynamic Acquisition 1 frame/minute for the initial 60 minutes[6][7]

2-4 hours, and up to 24 hours post-injection if no

Delayed Imagin
Y ging leak is initially identified[6][9][10]
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Experimental Protocols
Patient Preparation

For the specific indication of a suspected biliary leak, patient preparation is often minimal.

» Fasting: Unlike evaluations for acute cholecystitis, fasting is not strictly necessary for a biliary
leak study.[2][10]

» Medications: Opiates should be withheld for at least 6 hours prior to the scan if possible, as
they can interfere with sphincter of Oddi function.[2]

Radiopharmaceutical Preparation

» Prepare 99mTc-mebrofenin or 99mTc-disofenin according to the manufacturer's instructions.
o Draw the appropriate patient dose into a shielded syringe, as specified in Table 1.

o Assay the dose in a dose calibrator to confirm the activity.

Imaging Procedure

» Position the patient in the supine position on the imaging table.
o Administer the radiopharmaceutical as an intravenous bolus injection.

e Begin dynamic image acquisition immediately, capturing anterior views at 1 frame per minute
for 60 minutes.

» At the 60-minute mark, acquire static images in the anterior, right lateral, and left anterior
oblique projections.

 If aleak is not visualized within the initial 60 minutes, obtain delayed images at 2 to 4 hours.
[6] Further delayed imaging at up to 24 hours may be required in some cases.[6][9]

» Patient positioning maneuvers, such as decubitus views, can be helpful to better visualize
small leaks.[6]
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e If available, SPECT/CT (Single Photon Emission Computed Tomography/Computed
Tomography) can be performed to provide precise anatomical localization of a suspected
leak.[4][11]

Data Analysis and Interpretation

e Normal Study: The radiotracer is seen to move from the liver into the intrahepatic and
extrahepatic bile ducts, gallbladder, and eventually into the small intestine.

 Biliary Leak: A biliary leak is diagnosed by the presence of radiotracer activity outside of the
biliary system (liver, gallbladder, bile ducts) and bowel.[3][5][6] The location of the abnormal
tracer accumulation indicates the site of the leak.

Visualizations
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Caption: Workflow for EHIDA imaging in suspected biliary leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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